3-fluoro-N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-4-methoxybenzenesulfonamide

• IUPAC Name: 3-fluoro-N-[2-fluoro-5-(2-methyl-4-oxoquinazolin-3-yl)phenyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C22H17F2N3O4S/c1-13-25-19-6-4-3-5-16(19)22(28)27(13)14-7-9-17(23)20(11-14)26-32(29,30)15-8-10-21(31-2)18(24)12-15/h3-12,26H,1-2H3
• InChI Key: ZTMXSFJXMFBCGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=O)N1C3=CC(=C(C=C3)F)NS(=O)(=O)C4=CC(=C(C=C4)OC)F
• Molecular Formula: C22H17F2N3O4S
• Molecular Weight: 457.5 g/mol

Description

3-fluoro-N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C22H17F2N3O4S and its molecular weight is 457.45. The purity is usually 95%.
BenchChem offers high-quality 3-fluoro-N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-4-methoxybenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-fluoro-N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-4-methoxybenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorophore Development

Researchers have synthesized analogues of Zinquin-related fluorophores, exploring their spectroscopic properties and interactions with metals such as Zn(II). These compounds, including methoxy isomers of benzenesulfonamide derivatives, exhibit bathochromic shifts upon metal addition, indicating potential utility in fluorescence-based sensing applications (M. Kimber et al., 2003). The synthesis techniques and structural analyses provide insights into designing fluorophores for specific sensing applications.

Pharmacological Research

In the realm of pharmacological research, quinazoline derivatives have been synthesized and evaluated for their diuretic, antihypertensive, and anti-diabetic potential. Compounds such as N-[7-chloro-2-(4-methoxyphenyl)-4-oxoquinazolin-3(4H)-yl]-4 nitrobenzenesulfonamide demonstrated potent activities, highlighting the therapeutic potential of these derivatives in treating various conditions (M. Rahman et al., 2014).

Antimicrobial Activity

Novel quinazolinone derivatives have been synthesized and subjected to antimicrobial activity evaluation. These compounds exhibit significant activity against various bacterial and fungal strains, suggesting their potential as leads for developing new antimicrobial agents (O. M. Habib et al., 2013).

Chemical Synthesis and Material Science

The development of new synthetic pathways and materials also benefits from research on benzenesulfonamide derivatives. For instance, the synthesis of ring-fluorinated isoquinolines and quinolines via intramolecular substitution has been demonstrated, providing a method for preparing fluorine-containing heterocycles with potential applications in material science and pharmaceuticals (J. Ichikawa et al., 2006).